![molecular formula C22H21BrN2O4 B5540087 2-[(1-bromo-2-naphthyl)oxy]-N'-(2-ethoxy-5-methoxybenzylidene)acetohydrazide](/img/structure/B5540087.png)
2-[(1-bromo-2-naphthyl)oxy]-N'-(2-ethoxy-5-methoxybenzylidene)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of hydrazide derivatives often involves the reaction of an appropriate hydrazine with a corresponding acyl chloride or ester under suitable conditions. The specific synthesis of "2-[(1-bromo-2-naphthyl)oxy]-N'-(2-ethoxy-5-methoxybenzylidene)acetohydrazide" and related compounds typically involves multi-step synthetic routes that may include condensation, acylation, and cyclization reactions. These methods aim to introduce the desired functional groups and achieve the final compound with high purity and yield. For example, the synthesis of related benzohydrazone compounds involves the preparation of the hydrazone moiety through the reaction of a benzaldehyde derivative with a hydrazide under acidic or basic conditions (Salahuddin et al., 2014).
Molecular Structure Analysis
The molecular structure of hydrazide derivatives, including "2-[(1-bromo-2-naphthyl)oxy]-N'-(2-ethoxy-5-methoxybenzylidene)acetohydrazide," is characterized by the presence of multiple functional groups that can participate in various intermolecular interactions, such as hydrogen bonding. X-ray crystallography is often used to determine the precise molecular geometry, which reveals insights into the compound's conformation and its potential for forming crystal lattices or engaging in molecular recognition processes (Amr et al., 2016).
Scientific Research Applications
Synthesis and Characterization
Anticancer Evaluation
Research has delved into the synthesis and characterization of compounds related to naphthalene derivatives for their potential anticancer activities. For instance, the synthesis of 1,3,4-oxadiazole derivatives from Schiff base of corresponding hydrazides showed promising anticancer activities against various cancer cell lines, with specific compounds displaying significant activity against breast cancer cell lines (Salahuddin et al., 2014).
Catalytic Applications
The study of oxovanadium(V) complexes of hydrazone Schiff base ligands revealed their potential as homogeneous green catalysts for olefin oxidation. These complexes demonstrated significant catalytic activity in the oxidation of various olefins, highlighting their importance in organic synthesis and potential industrial applications (H. H. Monfared et al., 2010).
Antimicrobial Evaluation
Antibacterial and Antifungal Activities
Compounds synthesized from naphthalen-1-yl-acetic acid hydrazides were evaluated for their antibacterial and antifungal activities. The presence of certain substituents, such as o-bromo, methoxy, and hydroxy groups, significantly enhanced the antimicrobial efficacy of these compounds, although none showed antiviral activity at subtoxic concentrations. The importance of molecular properties like the partition coefficient and molecular connectivity indices in describing antimicrobial activity was also highlighted (R. Narang et al., 2013).
Other Applications
Oxidation Reactions and Synthesis of Polyaromatic Compounds
Research into the photochemistry of bromonaphthols, including compounds similar to the one , has provided insights into the synthesis of electrophilic carbene intermediates, showcasing their potential in creating various polyaromatic hydrocarbons and their derivatives. This area of study is crucial for developing new materials with potential applications in electronics, photonics, and as organic semiconductors (L. Pretali et al., 2009).
Safety and Hazards
properties
IUPAC Name |
2-(1-bromonaphthalen-2-yl)oxy-N-[(E)-(2-ethoxy-5-methoxyphenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN2O4/c1-3-28-19-11-9-17(27-2)12-16(19)13-24-25-21(26)14-29-20-10-8-15-6-4-5-7-18(15)22(20)23/h4-13H,3,14H2,1-2H3,(H,25,26)/b24-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GONZUGXGRWLNIA-ZMOGYAJESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)OC)C=NNC(=O)COC2=C(C3=CC=CC=C3C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)OC)/C=N/NC(=O)COC2=C(C3=CC=CC=C3C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-bromonaphthalen-2-yl)oxy-N-[(E)-(2-ethoxy-5-methoxyphenyl)methylideneamino]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.